molecular formula C18H16F2N4O4S2 B2669601 N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide CAS No. 851988-26-6

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

Cat. No. B2669601
CAS RN: 851988-26-6
M. Wt: 454.47
InChI Key: BNYIPBCMSHMDOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide, also known as DBT or DBT-H, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties have made it a popular choice among researchers in the field of biochemistry and pharmacology.

Scientific Research Applications

DNA-PK/PI3-K Inhibitory Activity

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide derivatives have been studied for their potential in inhibiting DNA-dependent protein kinase (DNA-PK) and phosphatidylinositol 3-kinase (PI-3K) activities. These compounds, including analogues like NU7441, have shown high potency against DNA-PK, enhancing the cytotoxicity of ionizing radiation in vitro and in vivo. This suggests their potential use in enhancing the efficacy of cancer treatments involving DNA damage-inducing agents (Cano et al., 2013).

Antimicrobial Activities

Compounds with structural similarities to this compound have been synthesized and evaluated for their antimicrobial properties. Studies on derivatives like linezolid-like molecules show that they possess good antitubercular activities, indicating potential use in combating tuberculosis (Başoğlu et al., 2012).

Electrochemical Synthesis Applications

Electrochemical methods have been employed for synthesizing disulfides related to this compound. This approach involves the electrooxidation of related compounds, demonstrating the versatility and efficiency of electrochemical synthesis in creating complex molecular structures (Esmaili & Nematollahi, 2013).

properties

IUPAC Name

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16F2N4O4S2/c19-12-9-14(20)16-15(10-12)29-18(21-16)23-22-17(25)11-1-3-13(4-2-11)30(26,27)24-5-7-28-8-6-24/h1-4,9-10H,5-8H2,(H,21,23)(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNYIPBCMSHMDOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(C=C(C=C4S3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16F2N4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.